Cas no 2007919-76-6 ([(2S)-1-Methylazetidin-2-yl]methanamine; bis(trifluoroacetic acid))

• Product Name: [(2S)-1-Methylazetidin-2-yl]methanamine; bis(trifluoroacetic acid)
• CAS No: 2007919-76-6
• MF: C₉H₁₄F₆N₂O₄
• MW: 328.20888376236
• MDL: MFCD30471600
• CID: 4633519
• PubChem ID: 127263533
• Update Time: 2025-07-15

[(2S)-1-Methylazetidin-2-yl]methanamine; bis(trifluoroacetic acid) Chemical and Physical Properties

Names and Identifiers

• [(2S)-1-methylazetidin-2-yl]methanamine; bis(trifluoroacetic acid)
• [(2S)-1-Methylazetidin-2-yl]methanamine bis(trifluoroacetic acid)
• SB13467
• [(2S)-1-methylazetidin-2-yl]methanamine bis(TFA)
• [(2S)-1-Methylazetidin-2-yl]methanamine, bis(trifluoroacetic acid)
• 2-Azetidinemethanamine, 1-methyl-, (2S)-, 2,2,2-trifluoroacetate (1:2)
• MFCD30471600
• [(2S)-1-methylazetidin-2-yl]methanamine;2,2,2-trifluoroacetic acid
• 1-[(2S)-1-METHYLAZETIDIN-2-YL]METHANAMINE; BIS(TRIFLUOROACETIC ACID)
• 2007919-76-6
• AS-52905
• [(2S)-1-methylazetidin-2-yl]methanamine;bis(trifluoroaceticacid)
• AKOS030628469
• P15857
• CS-0053064
• [(2S)-1-Methylazetidin-2-yl]methanamine; bis(trifluoroacetic acid)

• MDL： MFCD30471600
• Inchi： 1S/C5H12N2.2C2HF3O2/c1-7-3-2-5(7)4-6;2*3-2(4,5)1(6)7/h5H,2-4,6H2,1H3;2*(H,6,7)/t5-;;/m0../s1
• InChI Key： VKOUSHWUINTLGJ-XRIGFGBMSA-N
• SMILES： FC(C(=O)O)(F)F.FC(C(=O)O)(F)F.N1(C)CC[C@H]1CN

Computed Properties

• Exact Mass: 328.08577590 g/mol
• Monoisotopic Mass: 328.08577590 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• Molecular Weight: 328.21

Additional information on [(2S)-1-Methylazetidin-2-yl]methanamine; bis(trifluoroacetic acid)

Comprehensive Overview of [(2S)-1-Methylazetidin-2-yl]methanamine; bis(trifluoroacetic acid) (CAS No. 2007919-76-6)

[(2S)-1-Methylazetidin-2-yl]methanamine; bis(trifluoroacetic acid) (CAS No. 2007919-76-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and chemical properties, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

The chemical structure of [(2S)-1-Methylazetidin-2-yl]methanamine; bis(trifluoroacetic acid) is defined by its chiral center and the presence of a trifluoroacetic acid (TFA) salt. The core structure consists of a 1-methylazetidine moiety attached to a methanamine group, which imparts specific stereochemical properties to the molecule. The TFA salt is commonly used in synthetic chemistry to enhance solubility and stability, making it a preferred form for various applications.

The compound exhibits notable physicochemical properties, including high solubility in polar solvents such as water and methanol. Its molecular weight is approximately 354.3 g/mol, and it has a melting point of around 150°C. These properties make it suitable for use in various biochemical assays and pharmaceutical formulations.

Synthesis Methods

The synthesis of [(2S)-1-Methylazetidin-2-yl]methanamine; bis(trifluoroacetic acid) involves several well-documented methods. One common approach is the reaction of 1-methylazetidine with an appropriate electrophile followed by the formation of the TFA salt. This method typically involves the use of trifluoroacetic anhydride or trifluoroacetic acid to achieve high yields and purity.

Recent advancements in asymmetric synthesis have also contributed to the efficient production of this compound. For instance, a study published in the Journal of Organic Chemistry reported a highly enantioselective synthesis using a chiral catalyst, which significantly improved the yield and stereoselectivity of the product. This method not only enhances the purity but also reduces the environmental impact by minimizing waste generation.

Biological Activities

[(2S)-1-Methylazetidin-2-yl]methanamine; bis(trifluoroacetic acid) has been investigated for its potential biological activities, particularly in the context of drug discovery and development. One key area of interest is its interaction with neurotransmitter systems, particularly serotonin and dopamine receptors. Studies have shown that this compound can modulate these receptors, potentially offering therapeutic benefits for neurological disorders such as depression and Parkinson's disease.

In addition to its receptor interactions, [(2S)-1-Methylazetidin-2-yl]methanamine; bis(trifluoroacetic acid) has been explored for its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry demonstrated that this compound can inhibit pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory conditions like rheumatoid arthritis.

Clinical Applications

The potential clinical applications of [(2S)-1-Methylazetidin-2-yl]methanamine; bis(trifluoroacetic acid) are currently under investigation in various preclinical and clinical trials. Early-stage clinical trials have shown promising results in terms of safety and efficacy. For instance, a Phase I trial conducted by a leading pharmaceutical company evaluated the pharmacokinetics and safety profile of this compound in healthy volunteers, reporting no significant adverse effects at therapeutic doses.

Ongoing research is focused on optimizing the formulation and delivery methods to enhance bioavailability and reduce side effects. One notable approach involves encapsulating the compound in liposomes or nanoparticles to improve its stability and targeted delivery to specific tissues or organs.

Current Research Trends

The field of medicinal chemistry is continuously evolving, and recent research trends highlight several areas of interest related to [(2S)-1-Methylazetidin-2-yl]methanamine; bis(trifluoroacetic acid). One such trend is the exploration of combination therapies involving this compound with other drugs to achieve synergistic effects. For example, studies have shown that combining this compound with selective serotonin reuptake inhibitors (SSRIs) can enhance antidepressant efficacy while reducing side effects.

Another emerging area is the use of computational methods to predict the binding affinity and pharmacological activity of this compound with various target proteins. Machine learning algorithms and molecular dynamics simulations are being employed to optimize lead compounds and identify novel derivatives with improved therapeutic profiles.

Conclusion

In conclusion, [(2S)-1-Methylazetidin-2-yl]methanamine; bis(trifluoroacetic acid) (CAS No. 2007919-76-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, biological activities, and potential clinical benefits make it an attractive candidate for further development. Ongoing research efforts are focused on optimizing its properties and exploring new avenues for therapeutic applications, paving the way for innovative treatments in various medical fields.